Cas no 4185-60-8 (1-bromo-4,5-dinitronaphthalene)

• Product Name: 1-bromo-4,5-dinitronaphthalene
• CAS No: 4185-60-8
• MF: C₁₀H₅BrN₂O₄
• MW: 297.061701536179
• CID: 1093146
• PubChem ID: 1822404
• Update Time: 2025-04-20

1-bromo-4,5-dinitronaphthalene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-4,5-dinitronaphthalene
• AE-562/12222072
• AKOS005594501
• 4185-60-8
• DTXSID901305787
• STK676668

• Inchi： 1S/C10H5BrN2O4/c11-7-4-5-9(13(16)17)10-6(7)2-1-3-8(10)12(14)15/h1-5H
• InChI Key： AKXJGGFSIKWOTR-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C2C(=CC=CC2=1)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 295.94325
• Monoisotopic Mass: 295.94327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 91.6Ų

Experimental Properties

• PSA: 86.28